Cas no 922696-69-3 (4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 922696-69-3
• MF: C₁₆H₁₄N₂OS₃
• MW: 346.490159511566
• CID: 5497830
• Update Time: 2025-05-21

4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-ethylsulfanyl-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C16H14N2OS3/c1-2-20-12-7-5-11(6-8-12)15(19)18-16-17-13(10-22-16)14-4-3-9-21-14/h3-10H,2H2,1H3,(H,17,18,19)
• InChI Key： JGWUXNACTABSJJ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)C1=CC=C(SCC)C=C1

Additional information on 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide

4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 922696-69-3): An Overview

4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 922696-69-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The chemical structure of 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide is composed of a benzamide core linked to a thiazole ring, which is further substituted with an ethylsulfanyl group and a thiophene moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the pharmacological activities of 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory and analgesic effects. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation and pain.

In another study conducted by a team at the University of California, the compound was evaluated for its potential as an antitumor agent. The results showed that 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide selectively targets and induces apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to the compound's ability to disrupt specific signaling pathways involved in cell proliferation and survival.

The structural diversity and functional versatility of 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide have also made it a valuable scaffold for drug discovery efforts. Chemists have explored various modifications to the core structure to enhance its pharmacological properties and optimize its therapeutic potential. For example, substituting the ethylsulfanyl group with other alkyl or aryl groups has been shown to improve the compound's solubility and bioavailability.

In addition to its biological activities, the synthesis of 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide has been optimized using modern synthetic techniques. A recent publication in Organic Letters described a highly efficient one-pot synthesis method that yields high purity and yield of the target compound. This method involves a sequential series of reactions including nucleophilic substitution, cyclization, and amide formation, all carried out under mild conditions.

The safety profile of 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide has also been extensively evaluated. Toxicological studies have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, as with any new chemical entity, ongoing safety assessments are essential to ensure its long-term use in clinical settings.

In conclusion, 4-(ethylsulfanyl)-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide (CAS No. 922696-69-3) represents a promising lead compound in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development. As more studies are conducted to elucidate its mechanisms of action and optimize its properties, this compound is likely to play an increasingly important role in advancing medical science.